6-Bromo-2,2,3,3-tetrafluoro-1-benzofuran
Overview
Description
6-Bromo-2,2,3,3-tetrafluoro-2,3-dihydro-1-benzofuran, also known as 6-Bromo-2,2,3,3-tetrafluoro-1,4-benzodioxane , is a compound that can be applied in a variety of reactions. It has been reported for use as a building block to prepare larger scaffolds .
Molecular Structure Analysis
The molecular weight of this compound is 287.01 . The IUPAC name is 6-bromo-2,2,3,3-tetrafluoro-2,3-dihydro-1,4-benzodioxine . The InChI code is 1S/C8H3BrF4O2/c9-4-1-2-5-6 (3-4)15-8 (12,13)7 (10,11)14-5/h1-3H .Physical And Chemical Properties Analysis
This compound is a liquid at ambient temperature . It is stored at ambient temperature .Scientific Research Applications
6-Bromo-2,2,3,3-tetrafluoro-1-benzofuran has been studied for its potential applications in a variety of scientific fields. It has been used as a ligand in coordination chemistry, a complexing agent in electrochemistry, and a catalyst in organic synthesis. It has also been studied as an organic semiconductor material and a potential drug delivery system. In addition, this compound has been studied for its potential applications in biochemistry, such as its ability to bind to metal ions and its potential to act as an artificial enzyme.
Mechanism of Action
The mechanism of action of 6-Bromo-2,2,3,3-tetrafluoro-1-benzofuran is not yet fully understood. However, it is believed that the compound acts as a ligand to bind to metal ions, forming a complex. This complex is believed to be responsible for the compound’s ability to act as an artificial enzyme and its potential applications in biochemistry.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it has been shown to have a number of beneficial effects, including the ability to inhibit the growth of bacteria and fungi, as well as to act as an antioxidant. In addition, this compound has been found to have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
The advantages of using 6-Bromo-2,2,3,3-tetrafluoro-1-benzofuran in laboratory experiments include its low cost, easy availability, and relatively low toxicity. In addition, it is highly soluble in a variety of solvents and can be easily purified by column chromatography. However, the compound is not very stable and can degrade over time. Furthermore, it can be difficult to obtain consistent results due to its variable reactivity.
Future Directions
There are a number of potential future directions for the study and application of 6-Bromo-2,2,3,3-tetrafluoro-1-benzofuran. These include further research into its potential applications in biochemistry, such as its ability to act as an artificial enzyme, and its potential use as a drug delivery system. In addition, further research into its potential anti-inflammatory and anti-cancer properties could be beneficial. Finally, further research into the mechanism of action of the compound could help to better understand its potential applications.
Synthesis Methods
6-Bromo-2,2,3,3-tetrafluoro-1-benzofuran can be synthesized from commercially available starting materials using a procedure developed by researchers at the University of Tokyo. The method involves the reaction of 6-bromo-2,3-dihydro-1-benzofuran (6-Br-DHB) with tetrafluoroboric acid (HBF4) in the presence of a base such as sodium carbonate. The reaction is carried out at room temperature for a period of two hours. The resulting product is a mixture of this compound and this compound-BF4, which can be separated by column chromatography.
Safety and Hazards
This compound is classified as harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing fumes, mist, spray, vapors, washing skin thoroughly after handling, not eating, drinking or smoking when using this product, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and rinsing mouth .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-2,2,3,3-tetrafluoro-2,3-dihydro-1-benzofuran involves the bromination of 2,2,3,3-tetrafluoro-2,3-dihydro-1-benzofuran using a brominating agent.", "Starting Materials": [ "2,2,3,3-tetrafluoro-2,3-dihydro-1-benzofuran", "Brominating agent (e.g. N-bromosuccinimide, bromine, etc.)", "Solvent (e.g. chloroform, dichloromethane, etc.)", "Catalyst (e.g. iron(III) bromide, aluminum bromide, etc.)" ], "Reaction": [ "Dissolve 2,2,3,3-tetrafluoro-2,3-dihydro-1-benzofuran in a suitable solvent.", "Add the brominating agent to the reaction mixture.", "Add a catalyst to the reaction mixture to facilitate the bromination reaction.", "Stir the reaction mixture at a suitable temperature and for a suitable time to allow the bromination reaction to occur.", "Isolate the product by filtration or extraction, and purify it by recrystallization or chromatography." ] } | |
CAS RN |
1824139-62-9 |
Molecular Formula |
C8H3BrF4O |
Molecular Weight |
271.01 g/mol |
IUPAC Name |
6-bromo-2,2,3,3-tetrafluoro-1-benzofuran |
InChI |
InChI=1S/C8H3BrF4O/c9-4-1-2-5-6(3-4)14-8(12,13)7(5,10)11/h1-3H |
InChI Key |
PTZSUVQTFDVLNL-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC2=C(C=C1Br)OC(C2(F)F)(F)F |
Purity |
0 |
Origin of Product |
United States |
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